5-ethyl-N-pyridin-2-ylfuran-2-carboxamide

• IUPAC Name: 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C12H12N2O2/c1-2-9-6-7-10(16-9)12(15)14-11-5-3-4-8-13-11/h3-8H,2H2,1H3,(H,13,14,15)
• InChI Key: JWOIPTUGBFUEEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)C(=O)NC2=CC=CC=N2
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol

Description

5-ethyl-N-pyridin-2-ylfuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that belongs to the furan family and has a pyridine ring attached to it. This compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

5-ethyl-N-pyridin-2-ylfuran-2-carboxamide has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs. In agriculture, it has been studied for its potential use as a plant growth regulator. In materials science, it has been studied for its potential use in the synthesis of new materials.

Mechanism of Action

The mechanism of action of 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes or by modulating the expression of certain genes.
Biochemical and Physiological Effects:
Studies have shown that 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide has various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic properties in animal models, indicating its potential use as a pain reliever. It has also been shown to have anticonvulsant activity, making it a potential candidate for the development of new drugs for the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide in lab experiments is its potential to be used as a starting material for the synthesis of new compounds. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide. One direction could be to further investigate its potential use as a plant growth regulator. Another direction could be to study its potential use in the development of new drugs for the treatment of various diseases. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more efficient synthesis methods for this compound.
Conclusion:
In conclusion, 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide is a chemical compound that has potential applications in various fields. Its synthesis method has been studied extensively, and its mechanism of action has been suggested to involve the inhibition of certain enzymes or the modulation of gene expression. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a potential candidate for the development of new drugs. However, its low solubility in water can make it difficult to work with in certain experiments. There are many potential future directions for the study of this compound, including investigating its potential use as a plant growth regulator and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of 5-ethyl-N-pyridin-2-ylfuran-2-carboxamide has been achieved using different methods. One of the most commonly used methods involves the reaction of pyridine-2-carboxylic acid with ethylamine, followed by the reaction of the resulting product with furan-2-carboxylic acid. The resulting compound is then purified using various techniques such as recrystallization and column chromatography.